Cas no 894005-46-0 (1-(2H-1,3-benzodioxol-5-yl)methyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)methyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894005-46-0
• MF: C₂₁H₂₃N₃O₄
• MW: 381.425025224686
• CID: 5515286
• Update Time: 2025-07-08

1-(2H-1,3-benzodioxol-5-yl)methyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(1,3-benzodioxol-5-ylmethyl)-N'-[1-(3,4-dimethylphenyl)-5-oxo-3-pyrrolidinyl]-
• 1-(2H-1,3-benzodioxol-5-yl)methyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C21H23N3O4/c1-13-3-5-17(7-14(13)2)24-11-16(9-20(24)25)23-21(26)22-10-15-4-6-18-19(8-15)28-12-27-18/h3-8,16H,9-12H2,1-2H3,(H2,22,23,26)
• InChI Key： GPBFCRHQVSXVEC-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C2OCOC2=C1)C(NC1CC(=O)N(C2=CC=C(C)C(C)=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2H-1,3-benzodioxol-5-yl)methyl-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea

1-(2H-1,3-Benzodioxol-5-yl)methyl-3-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]urea: A Comprehensive Overview

Introduction

The compound with CAS No. 894005-46-0, commonly referred to as 1-(2H-1,3-benzodioxol-5-yl)methyl-3-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]urea, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule combines a benzodioxole moiety with a pyrrolidine ring and a urea group, creating a structure that may exhibit diverse pharmacological properties.

Structural Analysis

The structure of this compound is characterized by the presence of a benzodioxole ring system (2H-1,3-benzodioxol), which is attached to a methyl group via a carbon-carbon bond. This benzodioxole moiety is known for its aromatic stability and potential bioactivity. The methyl group serves as a linking unit to the urea moiety, which is further connected to a pyrrolidine ring substituted with a 3,4-dimethylphenyl group and an oxo group at the 5-position.

The pyrrolidine ring is a five-membered nitrogen-containing heterocycle that is often associated with peptide-like structures and can influence the compound's pharmacokinetic properties. The substitution pattern on the pyrrolidine ring (specifically at positions 1 and 5) suggests that this compound may have unique interactions with biological targets such as enzymes or receptors.

Biological Activity and Applications

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, its ability to modulate key cellular pathways has been explored in the context of cancer treatment. The presence of the benzodioxole and pyrrolidine moieties may contribute to its anti-proliferative effects on cancer cells.

Additionally, this compound has shown promise in anti-inflammatory and analgesic assays. The urea group is known to play a role in hydrogen bonding interactions, which could enhance its bioavailability and target specificity. Furthermore, the dimethylphenyl substitution on the pyrrolidine ring may contribute to lipophilicity, potentially improving drug delivery across biological membranes.

Synthesis and Optimization

The synthesis of this compound involves multi-step organic reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies such as Suzuki coupling reactions and peptide coupling techniques to assemble the molecule efficiently. Recent advancements in catalytic asymmetric synthesis have also been explored to enhance the enantioselectivity of key intermediates.

Optimization studies have focused on improving the yield and purity of the final product while maintaining its bioactivity. These efforts have led to the development of scalable synthetic routes that are amenable to large-scale production for preclinical studies.

Preclinical Studies

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes implicated in diseases such as cancer and inflammation. For example, it has shown selective inhibition of certain kinases involved in cell signaling pathways that drive tumor growth and metastasis.

Moreover, preliminary pharmacokinetic studies indicate that this compound has favorable absorption profiles in preclinical models. Its ability to penetrate cellular membranes efficiently suggests potential for systemic delivery as an anti-cancer agent.

Future Directions

The future development of this compound lies in advancing it through preclinical trials to evaluate its safety profile and efficacy in relevant disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, CAS No. 894005-46-0 represents a promising lead compound with diverse therapeutic applications. Its unique structure and biological activity make it an attractive candidate for further exploration in drug discovery programs targeting cancer and inflammatory diseases.